3-Amino-5-cyclopropyl-N-methylbenzamide
CAS No.:
Cat. No.: VC16203549
Molecular Formula: C11H14N2O
Molecular Weight: 190.24 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Molecular Formula | C11H14N2O |
|---|---|
| Molecular Weight | 190.24 g/mol |
| IUPAC Name | 3-amino-5-cyclopropyl-N-methylbenzamide |
| Standard InChI | InChI=1S/C11H14N2O/c1-13-11(14)9-4-8(7-2-3-7)5-10(12)6-9/h4-7H,2-3,12H2,1H3,(H,13,14) |
| Standard InChI Key | NPZIHTKRCZKQSY-UHFFFAOYSA-N |
| Canonical SMILES | CNC(=O)C1=CC(=CC(=C1)C2CC2)N |
Introduction
Synthesis and Potential Applications
While specific synthesis methods for 3-Amino-5-cyclopropyl-N-methylbenzamide are not detailed in the available literature, benzamide derivatives are generally synthesized through reactions involving amines and carboxylic acid derivatives. The presence of a cyclopropyl group and an amino group suggests potential reactivity and versatility in chemical transformations.
Research Findings and Future Directions
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Antiviral Activity: Some benzamide derivatives have been explored for their antiviral properties, particularly against viruses like HBV .
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Anticancer Activity: Other benzamide-related compounds have demonstrated anticancer potential by inhibiting microtubule polymerization or acting as antimitotic agents .
Future research could focus on synthesizing and evaluating 3-Amino-5-cyclopropyl-N-methylbenzamide for similar biological activities, leveraging its unique structural features.
Data Table: General Information on 3-Amino-5-cyclopropyl-N-methylbenzamide
| Property | Value/Description |
|---|---|
| Molecular Formula | |
| CAS Number | 2255365-34-3 |
| Chemical Class | Benzamide derivatives |
| Molecular Weight | Not explicitly stated |
| Physical Properties | Limited data available |
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